Cas no 1956382-53-8 (4-(Pyrimidin-4-yl)cyclohexanone)
4-(Pyrimidin-4-yl)cyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 4-(Pyrimidin-4-yl)cyclohexanone
-
- Inchi: 1S/C10H12N2O/c13-9-3-1-8(2-4-9)10-5-6-11-7-12-10/h5-8H,1-4H2
- InChI Key: RGFBMTMLRLZLAJ-UHFFFAOYSA-N
- SMILES: O=C1CCC(C2C=CN=CN=2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 183
- XLogP3: 0.5
- Topological Polar Surface Area: 42.8
4-(Pyrimidin-4-yl)cyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM513848-1g |
4-(Pyrimidin-4-yl)cyclohexanone |
1956382-53-8 | 97% | 1g |
$327 | 2023-02-02 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02974-5g |
4-(pyrimidin-4-yl)cyclohexan-1-one |
1956382-53-8 | 95% | 5g |
$2080 | 2023-09-07 |
4-(Pyrimidin-4-yl)cyclohexanone Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 4-(Pyrimidin-4-yl)cyclohexanone
Comprehensive Overview of 4-(Pyrimidin-4-yl)cyclohexanone (CAS No. 1956382-53-8): Properties, Applications, and Industry Insights
4-(Pyrimidin-4-yl)cyclohexanone (CAS No. 1956382-53-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrimidine-derived cyclohexanone derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting kinase inhibitors and antimicrobial agents. The compound's molecular framework combines the hydrogen-bonding capacity of the pyrimidine ring with the conformational flexibility of the cyclohexanone moiety, making it valuable for structure-activity relationship (SAR) studies.
Recent literature highlights the growing demand for 4-(Pyrimidin-4-yl)cyclohexanone in medicinal chemistry applications, especially in the development of small molecule therapeutics for oncology and infectious diseases. Its CAS registry number (1956382-53-8) frequently appears in patent filings related to heterocyclic compounds and pharmacophore design. Analytical characterization data shows the compound typically appears as a white to off-white crystalline powder with a molecular weight of 176.21 g/mol and purity levels exceeding 98% (HPLC) in commercial samples.
The synthetic utility of 4-(Pyrimidin-4-yl)cyclohexanone extends to high-throughput screening libraries and fragment-based drug discovery platforms. Researchers particularly value its ability to serve as a molecular scaffold for generating diverse analogs through microwave-assisted reactions or flow chemistry techniques. Stability studies indicate the compound remains stable under inert atmospheres at room temperature, though it's recommended to store it at 2-8°C for long-term preservation.
From a green chemistry perspective, recent process optimization efforts have focused on developing more sustainable routes to 4-(Pyrimidin-4-yl)cyclohexanone synthesis. These include catalytic hydrogenation methods and biocatalytic approaches that reduce organic solvent consumption. The compound's structure-property relationships have been extensively studied using computational chemistry tools, with particular emphasis on its logP (1.92) and polar surface area (46.7 Ų) as key physicochemical parameters.
Emerging applications in material science have identified 4-(Pyrimidin-4-yl)cyclohexanone as a potential building block for organic electronic materials. Its π-conjugated system shows promise in the development of molecular sensors and photovoltaic components. These interdisciplinary applications align with current market trends favoring multifunctional compounds that bridge pharmaceutical and advanced material sectors.
Quality control protocols for 1956382-53-8 typically involve HPLC-MS analysis, 1H/13C NMR spectroscopy, and elemental analysis to verify identity and purity. The compound's spectral data (including characteristic IR absorption at 1715 cm⁻¹ for the carbonyl stretch) serves as important reference material for analytical laboratories. Regulatory documentation emphasizes compliance with REACH and GMP standards for research-grade materials.
Market analysis indicates steady growth in the availability of 4-(Pyrimidin-4-yl)cyclohexanone from custom synthesis providers and fine chemical suppliers worldwide. Procurement strategies increasingly focus on just-in-time delivery models to support medicinal chemistry programs. The compound's structure-activity profile continues to inspire novel research directions in computer-aided drug design and cheminformatics applications.
1956382-53-8 (4-(Pyrimidin-4-yl)cyclohexanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)